N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2-phenylethane-1-sulfonamide

• IUPAC Name: N-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]-2-phenylethanesulfonamide
• InChI: InChI=1S/C20H21NO3S2/c22-20(17-9-5-2-6-10-17)19-12-11-18(25-19)15-21-26(23,24)14-13-16-7-3-1-4-8-16/h1-12,20-22H,13-15H2
• InChI Key: HIUPZTYJABEETR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCS(=O)(=O)NCC2=CC=C(S2)C(C3=CC=CC=C3)O
• Molecular Formula: C20H21NO3S2
• Molecular Weight: 387.5 g/mol

Description

“N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2-phenylethane-1-sulfonamide” is a complex organic compound that contains a thiophene nucleus. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They have been reported to possess a wide range of therapeutic properties.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. It contains a total of 40 bonds, including 23 non-H bonds, 13 multiple bonds, 6 rotatable bonds, 2 double bonds, 11 aromatic bonds, 1 three-membered ring, 1 five-membered ring, 1 six-membered ring, 1 hydroxyl group, 1 secondary alcohol, and 1 sulfonamide.

Scientific Research Applications

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2-phenylethane-1-sulfonamide has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various compounds, as well as to explore the mechanisms of action of various drugs. Additionally, this compound has been used in laboratory experiments to gain insight into the structure and properties of various molecules.

Mechanism of Action

Target of Action

Thiophene-based analogs, which this compound is a part of, have been studied extensively for their biological activity . They have been found to interact with a variety of targets, exhibiting properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Thiophene derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function . For instance, some thiophene derivatives act as serotonin antagonists, influencing neurotransmitter activity .

Biochemical Pathways

Thiophene derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Thiophene derivatives are generally soluble in most organic solvents like alcohol and ether but insoluble in water . This solubility profile can influence the compound’s bioavailability and distribution within the body.

Result of Action

Thiophene derivatives are known to exhibit a wide range of effects at the molecular and cellular level due to their diverse biological activities .

Advantages and Limitations for Lab Experiments

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2-phenylethane-1-sulfonamide has a number of advantages when used in laboratory experiments. It is relatively easy to synthesize and is available in a variety of concentrations. Additionally, this compound is relatively stable, which makes it suitable for use in a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. This compound is not water soluble, which can make it difficult to use in experiments that require aqueous solutions. Additionally, this compound is not very stable in the presence of light or heat, which can limit its use in certain experiments.

Future Directions

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2-phenylethane-1-sulfonamide has a number of potential future directions. It could potentially be used in the development of new drugs or treatments for various diseases and disorders. Additionally, this compound could be used to study the effects of various compounds on the body, as well as to explore the mechanisms of action of various drugs. Additionally, this compound could be used to gain insight into the structure and properties of various molecules. Finally, this compound could be used in the development of new laboratory techniques and methods.

Synthesis Methods

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2-phenylethane-1-sulfonamide is synthesized by reacting 5-methylthiophen-2-ylmethyl-2-phenylethan-1-sulfonamide with hydroxy(phenyl)methyl chloride in the presence of a base such as pyridine. The reaction is typically carried out at room temperature and yields the desired product in high yields.